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Compound of Interest

Compound Name: Nitrosyl iodide

Cat. No.: B14621043 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for handling Nitrosyl iodide (INO), including detailed

operational and disposal plans.

Quantitative Data
A summary of the known quantitative data for Nitrosyl iodide is presented below for easy

reference.

Property Value Source

Molecular Formula INO [1]

Molecular Weight 156.9106 g/mol [1]

CAS Registry Number 58585-94-7 [1]

Standard Enthalpy of

Formation
29.0 ± 1 kcal/mol (gas phase) [2]

Note: Comprehensive physical property data such as melting point, boiling point, and density

for Nitrosyl iodide is not readily available in the provided search results.
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Strict adherence to PPE protocols is crucial when handling Nitrosyl iodide to prevent

exposure.[3] The following PPE is required:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles are mandatory.[3][4] A face shield should be worn when there is a

risk of splashing.[5]

Skin Protection: Impervious clothing, such as a lab coat, must be worn.[3] Chemical-resistant

gloves (e.g., nitrile rubber) are required and must be inspected before use.[4][5] Proper glove

removal technique should be followed to avoid skin contact.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood.[3] If there is a risk of dust or aerosol formation, a NIOSH-approved

respirator with appropriate cartridges should be used.[3][4] For handling large quantities, a

dust mask is recommended.[3]

Operational Plan for Safe Handling
A systematic approach to handling Nitrosyl iodide will minimize risks and ensure a safe

laboratory environment.

1. Pre-Handling Preparations:

Obtain and thoroughly review the Safety Data Sheet (SDS) for Nitrosyl iodide.[3]

Ensure a well-ventilated work area, such as a chemical fume hood, is operational.[3]

Verify that an emergency eyewash station and safety shower are readily accessible.[4]

Assemble all necessary PPE and inspect it for integrity.[3][5]

2. Handling Procedures:

Avoid contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]
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Weigh and transfer the chemical in a designated area, such as a fume hood, to minimize

exposure.

Keep the container tightly closed when not in use.[3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed to prevent decomposition and sublimation.[3]

Disposal Plan
Proper disposal of Nitrosyl iodide and any contaminated materials is critical to prevent

environmental contamination and ensure compliance with regulations.

1. Waste Collection:

Collect waste Nitrosyl iodide and any contaminated materials (e.g., gloves, weighing paper)

in a suitable, closed, and properly labeled container.[3]

2. Disposal Method:

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Do not discharge Nitrosyl iodide into sewer systems or contaminate water, foodstuffs, feed,

or seed.[3]

3. Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

Alternatively, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.[3]

Combustible packaging materials may be incinerated in a controlled manner with flue gas

scrubbing.[3]
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Workflow for Handling and Disposal of Nitrosyl
Iodide

Workflow for Handling and Disposal of Nitrosyl Iodide

Handling Protocol

Disposal Protocol

1. Pre-Handling
- Review SDS

- Prepare well-ventilated area
- Check safety equipment

- Inspect PPE

2. Handling
- Avoid skin/eye contact

- Prevent dust/aerosol formation
- Work in fume hood

Proceed when ready

3. Storage
- Cool, dry, well-ventilated area

- Tightly closed container

After use

1. Waste Collection
- Collect in a suitable, closed container

Generate waste

2. Disposal Method
- Licensed chemical destruction plant

- Controlled incineration

For chemical waste

3. Contaminated Packaging
- Triple-rinse and recycle/recondition

- Puncture and landfill
- Controlled incineration

For empty containers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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